3-{5-[4-(methylsulfonyl)phenyl]-4-phenyl-1H-imidazol-1-yl}propan-1-ol

• IUPAC Name: 3-[5-(4-methylsulfonylphenyl)-4-phenylimidazol-1-yl]propan-1-ol
• InChI: InChI=1S/C19H20N2O3S/c1-25(23,24)17-10-8-16(9-11-17)19-18(15-6-3-2-4-7-15)20-14-21(19)12-5-13-22/h2-4,6-11,14,22H,5,12-13H2,1H3
• InChI Key: KEVJJFGRHXURGL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=C(N=CN2CCCO)C3=CC=CC=C3
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

The compound “3-{5-[4-(methylsulfonyl)phenyl]-4-phenyl-1H-imidazol-1-yl}propan-1-ol” is a complex organic molecule. It contains a methylsulfonyl group attached to a phenyl ring, which is part of an imidazole ring. This imidazole ring is further attached to a propanol group. The compound is likely to be used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds involves the use of 4-(methylsulfonyl)phenyl derivatives. A series of these derivatives were synthesized for potential anti-inflammatory agents with expected selectivity against COX-2 enzyme. The synthesis process often involves multiple steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The presence of the imidazole ring, phenyl rings, and the methylsulfonyl group would contribute to its three-dimensional structure.

Chemical Reactions Analysis

The compound, due to its functional groups, is likely to undergo a variety of chemical reactions. For instance, the imidazole ring can participate in electrophilic substitution reactions. The methylsulfonyl group can also undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. For instance, similar compounds with a methylsulfonylphenyl group have been found to be solid at room temperature.

Mechanism of Action

While the exact mechanism of action for this specific compound is not clear from the available data, similar compounds with a methylsulfonylphenyl group have been found to have anti-inflammatory activity. They are thought to work by inhibiting the COX-2 enzyme.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities. Given the anti-inflammatory activity of similar compounds, it could be investigated for potential use in treating inflammatory diseases. Further studies could also explore its synthesis, chemical reactions, and physical and chemical properties in more detail.